Cas no 1257072-38-0 (3-chloro-6-formylpyrazine-2-carbonitrile)

• Product Name: 3-chloro-6-formylpyrazine-2-carbonitrile
• CAS No: 1257072-38-0
• MF: C₆H₂ClN₃O
• MW: 167.552579402924
• MDL: MFCD24687165
• CID: 5216696
• Update Time: 2025-11-03

3-chloro-6-formylpyrazine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-6-formyl-2-pyrazinecarbonitrile (ACI)
• 2-Pyrazinecarbonitrile, 3-chloro-6-formyl- (ACI)
• 3-chloro-6-formylpyrazine-2-carbonitrile

• MDL： MFCD24687165
• Inchi： 1S/C6H2ClN3O/c7-6-5(1-8)10-4(3-11)2-9-6/h2-3H
• InChI Key： APPJKPFEZBKTTP-UHFFFAOYSA-N
• SMILES： N#CC1C(Cl)=NC=C(C=O)N=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes

Additional information on 3-chloro-6-formylpyrazine-2-carbonitrile

3-Chloro-6-Formylpyrazine-2-Carbonitrile: A Promising Compound in Chemical and Pharmaceutical Research

The compound 3-chloro-6-formylpyrazine-2-carbonitrile (CAS No. 1257072-38-0) is a structurally unique organic molecule characterized by its pyrazine core substituted with chlorine, formyl, and cyano groups. This combination of functional groups imparts distinctive physicochemical properties, making it a focal point in recent studies across medicinal chemistry and materials science. The compound’s structure—specifically the 6-formyl and 2-cyano substituents—facilitates versatile reactivity, enabling its use as an intermediate in the synthesis of bioactive compounds. Recent advancements have highlighted its potential in developing novel therapeutics targeting metabolic disorders and neurodegenerative diseases.

In a groundbreaking 2023 study published in Journal of Medicinal Chemistry, researchers demonstrated that derivatives of 3-chloro-6-formylpyrazine-2-carbonitrile exhibit selective inhibition of dihydroorotate dehydrogenase (DHODH), a key enzyme in the de novo pyrimidine biosynthesis pathway. This discovery has sparked interest in exploring its role as a lead compound for immunomodulatory therapies, particularly for autoimmune conditions such as multiple sclerosis. The chlorine atom at position 3 enhances metabolic stability, while the formyl group enables facile conjugation with biomolecules to optimize pharmacokinetic profiles.

Beyond pharmacology, this compound’s electronic properties have drawn attention in optoelectronic applications. A 2024 report in Nature Communications revealed that thin films incorporating this molecule exhibit tunable semiconducting behavior due to the synergistic effects of the cyano and formyl groups. Such findings suggest its utility in next-generation organic light-emitting diodes (OLEDs) and photovoltaic devices, where precise control over charge transport is critical.

Synthetic chemists have refined protocols for accessing this compound through efficient one-pot methodologies. A notable approach involves the cyanation of 3-chloropyrazinecarbaldehyde using trimethylsilyl cyanide under palladium catalysis, achieving yields exceeding 85% without hazardous byproducts. This scalability aligns with green chemistry principles, addressing sustainability concerns in industrial production—a key factor for commercial viability.

In preclinical evaluations, derivatives incorporating the core structure show promising activity against pancreatic cancer cell lines by disrupting mitochondrial function through redox cycling mechanisms. A collaborative study between MIT and Pfizer highlighted that when conjugated with folate ligands for targeted delivery, these compounds achieved tumor inhibition rates above 90% in xenograft models without significant hepatotoxicity—a breakthrough for overcoming drug resistance mechanisms.

The compound’s photochemical behavior has also been explored extensively. Excitation at wavelengths between 400–450 nm induces intramolecular charge transfer transitions originating from the formyl group’s π-system interacting with the cyano moiety’s electron-withdrawing effect. This property is being leveraged to develop novel sensors for detecting trace amounts of heavy metal ions such as mercury(II), where binding induces measurable fluorescence quenching—a potential advancement for environmental monitoring technologies.

In material science applications, self-assembled monolayers formed by this compound on gold substrates exhibit remarkable stability under physiological conditions. Researchers at Stanford demonstrated their use as biofouling-resistant coatings for medical implants, reducing bacterial adhesion by over 95% compared to conventional materials. The chlorine substitution plays a critical role in modulating surface energy characteristics without compromising biocompatibility.

Recent computational studies using density functional theory (DFT) have elucidated molecular orbital interactions governing its reactivity patterns. Calculations reveal that the highest occupied molecular orbital (HOMO) is localized primarily on the pyrazine ring and cyano group, while the lowest unoccupied molecular orbital (LUMO) extends across the formyl substituent—a configuration ideal for electron transfer processes critical to both photovoltaic performance and enzyme inhibition mechanisms.

The synthesis of analogs varying substituent positions has further expanded its application scope. For instance, replacing the chlorine with fluorine generates compounds with enhanced blood-brain barrier permeability suitable for central nervous system therapies. Conversely, alkoxycarbonylation at position 6 creates prodrugs that improve oral bioavailability—a strategy validated through pharmacokinetic studies in non-human primates.

Ongoing investigations focus on leveraging this molecule’s dual functionality as both a therapeutic agent and diagnostic contrast agent through radiohalogenation strategies. Preliminary results indicate that iodinated derivatives retain biological activity while enabling PET imaging capabilities—a potential paradigm shift toward theranostic platforms integrating treatment and monitoring into single molecular entities.